7-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 7-bromoimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H5BrN2O2/c9-5-1-2-11-4-6(8(12)13)10-7(11)3-5/h1-4H,(H,12,13)
• InChI Key: HKOPWQHBKVSTHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2C=C1Br)C(=O)O
• Molecular Formula: C8H5BrN2O2
• DSSTOX Substance ID: DTXSID40679693
• Molecular Weight: 241.04 g/mol
• CAS RN: 1019018-46-2

Description

7-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 1019018-46-2. It has a molecular weight of 241.04. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5BrN2O2/c9-5-1-2-11-4-6 (8 (12)13)10-7 (11)3-5/h1-4H, (H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 241.04.

Scientific Research Applications

Application in Medicinal Chemistry

• 7-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid derivatives play a significant role in medicinal chemistry. Researchers have developed various derivatives for use as potential anti-cancer and anti-tuberculosis agents. For instance, a study demonstrated the synthesis of [6,6′-biimidazo[1,2-a]pyridine]-2,2′-dicarboxamide derivatives, which showed moderate activity against the H37Rv strain of tuberculosis and potent anti-cancer activity in nine cancer panels (Sanghavi et al., 2022).

Application in Synthesis and Pharmacology

• The synthesis of this compound and its derivatives has been explored for various pharmacological activities. Studies have shown the preparation of these compounds for evaluating their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).

Application in Organic Chemistry

• In organic chemistry, these compounds are important for the synthesis of more complex chemical structures. For example, a study described the synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives, which are useful for coupling reactions with various amino acid derivatives (Stanovnik et al., 2008).

Application in Flow Chemistry

• The compound has been used in developing methodologies for flow chemistry, an emerging field that allows more efficient chemical syntheses. A study reported the first continuous flow synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids, significantly advancing over traditional methods (Herath et al., 2010).

Application in Antifungal Research

• Derivatives of this compound have been synthesized and evaluated for their antifungal effects, particularly against Candida species. This highlights their potential role in developing new antifungal agents (Ozdemir et al., 2010).

Mechanism of Action

While the specific mechanism of action for 7-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is not provided, imidazo[1,2-a]pyridine analogues have been studied for their activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Future Directions

Imidazo[1,2-a]pyridine analogues, which include 7-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid, have been recognized for their wide range of applications in medicinal chemistry. They have shown significant activity against MDR-TB and XDR-TB, making them a promising area of research for new TB drugs.